1,3,6-Trimethyl-1H-pyrazolo[3,4-b]pyridin-5-amine

• Molecular Formula: C9H12N4
• Molecular Weight: 176.22 g/mol
• SMILES: CC1=C(C=C2C(=NN(C2=N1)C)C)N
• InChI: InChI=1S/C9H12N4/c1-5-7-4-8(10)6(2)11-9(7)13(3)12-5/h4H,10H2,1-3H3
• InChIKey: ZIYKNPOUKOWHFS-UHFFFAOYSA-N

1,3,6-Trimethyl-1H-pyrazolo[3,4-b]pyridin-5-amine: Identity & Procurement

1,3,6-Trimethyl-1H-pyrazolo[3,4-b]pyridin-5-amine (CAS: 1465829-23-5, free base; CAS: 1909308-48-0, dihydrochloride salt) is a heterocyclic compound belonging to the pyrazolopyridine family. It has a molecular formula of C9H12N4 and a molecular weight of 176.22 g/mol. It serves as a building block in pharmaceutical research, particularly as a precursor for the development of compounds acting on the central nervous system, such as PDE4 receptor studies [1]. Commercially, it is available in both free base and dihydrochloride salt forms, with purities typically specified at 95% or higher .

Scaffold 5-amino pyrazolopyridine building block for synthetic derivatization workflows

Research context PDE4/CNS patent-class scaffold; class-level rationale for neuroinflammation studies

Procurement Available as free base and dihydrochloride salt for solubility-dependent workflows

• [1] 1,3,6-Trimethyl-1H-pyrazolo[3,4-b]pyridin-5-amine dihydrochloride (CAS 1909308-48-0) Product Description. Myskinrecipes. View Source

1,3,6-Trimethyl-1H-pyrazolo[3,4-b]pyridin-5-amine: Substitution Risk

Within the pyrazolo[3,4-b]pyridine class, subtle variations in the substitution pattern on the core scaffold—such as the specific placement of methyl groups at positions 1, 3, and 6, and the presence of an unsubstituted 5-amino group—are known to critically alter binding affinity and selectivity profiles across diverse targets including kinases (e.g., TBK1, PIM-1, TRK), adenosine receptors (A1), and phosphodiesterases [1] . Therefore, substituting 1,3,6-Trimethyl-1H-pyrazolo[3,4-b]pyridin-5-amine with another in-class analog without empirical verification of equivalent biological performance carries a significant risk of experimental failure and loss of target engagement. However, it is critical to note that the absence of publicly available, head-to-head quantitative comparator data for this specific compound severely limits any definitive claim of superiority over close analogs [2].

Substitution pattern 4-carboxamide or 4-substituted analogs may shift synthetic derivatization pathway; target-engagement profile may not transfer

Salt form Single-form analogs may limit solubility-dependent assay compatibility; solubility profile may differ

Comparator data No public head-to-head quantitative comparator data; empirical performance verification required

• [1] Tuccinardi, T., et al. (2008). Substituted Pyrazolo[3,4-b]pyridines as Potent A1 Adenosine Antagonists: Synthesis, Biological Evaluation, and Development of an A1 Bovine Receptor Model. ChemMedChem, 3(6), 898-913. View Source
• [2] Internal review of current scientific literature and patent databases reveals an absence of direct, quantitative comparative studies for this exact compound against defined structural analogs. View Source

1,3,6-Trimethyl-1H-pyrazolo[3,4-b]pyridin-5-amine: Differentiation Evidence

Substitution Pattern: 5-Amine vs. 4-Carboxamide

1,3,6-Trimethyl-1H-pyrazolo[3,4-b]pyridin-5-amine possesses a unique substitution pattern of three methyl groups at the 1, 3, and 6 positions, with a free 5-amino group. This structure is distinct from closely related commercial analogs like 1,3,6-trimethylpyrazolo[3,4-b]pyridine-4-carbohydrazide (CAS 886496-12-4) and various 4-carboxamide derivatives (e.g., 1,3,6-trimethyl-N-(6-methylheptan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide), which feature functionalization at the 4-position [1]. The absence of substitution at the 5-position, contrasted with a 4-substituted analog, alters the chemical reactivity and potential biological interaction profile of the molecule, making it suitable for different synthetic derivatization pathways [2].

Substitution Pattern

Class-level inference

C5 free amine vs C4 carboxamide / carbohydrazide substitution

Supports distinct synthetic derivatization pathways

Qualitative structural comparison; data to verify

Evidence Dimension	Structural Substitution Pattern
Target Compound Data	Methyl groups at N1, C3, C6; Free amine at C5
Comparator Or Baseline	1,3,6-trimethylpyrazolo[3,4-b]pyridine-4-carbohydrazide: Substituent at C4. 1,3,6-trimethyl-N-(6-methylheptan-2-yl)-1H-pyrazolo[3,4-b]pyridine-4-carboxamide: Carboxamide at C4.
Quantified Difference	Qualitative difference in substitution site (C5 vs. C4), impacting synthetic utility.
Conditions	Comparison based on established chemical structures from commercial databases and synthetic literature [1] [2].

Why This Matters

The specific substitution pattern dictates the compound's role as a distinct building block for synthesizing different derivative libraries, directly influencing procurement decisions for medicinal chemistry projects.

• [1] 1,3,6-trimethylpyrazolo[3,4-b]pyridine-4-carbohydrazide (CAS 886496-12-4) Product Description. Boc Sciences. View Source
• [2] Smolobochkin, A. V., et al. (2022). Methods for the synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives. Russian Chemical Bulletin, 71(5), 878-884. View Source

PDE4 Inhibitor Patent Inclusion

The pyrazolo[3,4-b]pyridine scaffold, to which this compound belongs, is explicitly claimed in patent literature (e.g., JP2007529486A) for use as PDE4 inhibitors [1]. While the specific compound 1,3,6-Trimethyl-1H-pyrazolo[3,4-b]pyridin-5-amine is not the primary focus of these claims, its structure is encompassed within the general Markush formulas. This patent inclusion provides a class-level rationale for its investigation in CNS-related research areas like neuroinflammation and depression, distinguishing it from pyrazolo[3,4-b]pyridine derivatives that fall outside the scope of these PDE4 claims. This is a class-level inference, as no specific quantitative data (e.g., IC50) for this exact compound is provided within the patent [1].

PDE4 Patent Context

Class-level inference

Encompassed by Markush structures in JP2007529486A

Class-level CNS research rationale; no compound-specific IC50

Patent scope review; empirical profiling needed

Evidence Dimension	Patent Inclusion vs. Non-Inclusion
Target Compound Data	Encompassed by Markush structures in PDE4 inhibitor patent JP2007529486A
Comparator Or Baseline	Pyrazolo[3,4-b]pyridine analogs with substitution patterns outside the patent's scope (e.g., 4-chloro derivatives for antiparasitic use [2]).
Quantified Difference	Not quantifiable; qualitative difference in intellectual property landscape and potential therapeutic application space.
Conditions	Review of patent claims and scope of invention in JP2007529486A.

Why This Matters

Inclusion in a patent family directs the compound's research utility toward a specific, commercially relevant therapeutic area, providing a strategic differentiator over other in-class building blocks.

• [1] Pyrazolo [3,4-b] pyridine compounds and their use as PDE4 inhibitors. Japanese Patent JP2007529486A. (2005). View Source
• [2] Dias, L. R. S., et al. (2007). Synthesis, in vitro evaluation, and SAR studies of a potential antichagasic 1H-pyrazolo[3,4-b]pyridine series. Bioorganic & Medicinal Chemistry, 15(1), 211-219. View Source

Free Base and Dihydrochloride Salt Availability

The compound is commercially available both as a free base (CAS 1465829-23-5, MW 176.22) and as a dihydrochloride salt (CAS 1909308-48-0, MW 249.14) . This dual availability offers a practical advantage over similar pyrazolo[3,4-b]pyridine amines that may only be procurable in a single form. The dihydrochloride salt form provides improved aqueous solubility and handling characteristics compared to the free base, which can be crucial for certain biological assays or formulation steps [1].

Salt Form Availability

Supporting evidence

Free base (MW 176.22) and dihydrochloride salt (MW 249.14) commercially listed

May support solubility-dependent assay workflows

Dual-form procurement flexibility; solubility to verify

Evidence Dimension	Available Physical Forms and Their Properties
Target Compound Data	Free base (MW 176.22) and dihydrochloride salt (MW 249.14) forms available commercially.
Comparator Or Baseline	Closely related 5-amino-pyrazolo[3,4-b]pyridines (e.g., 1,3-dimethyl-1H-pyrazolo[3,4-b]pyridin-5-amine) may only be listed as a single form in commercial catalogs.
Quantified Difference	Significantly improved aqueous solubility for the dihydrochloride salt versus the free base (qualitative observation based on general salt formation principles).
Conditions	Comparison of commercial product listings from chemical suppliers (e.g., Leyan, Chemsrc).

Why This Matters

The availability of a more soluble salt form reduces time and resources spent on solubility optimization in early-stage research, directly impacting experimental workflow efficiency.

• [1] Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. John Wiley & Sons. View Source

1,3,6-Trimethyl-1H-pyrazolo[3,4-b]pyridin-5-amine: Application Scenarios

PDE4 Inhibitor Library Synthesis for CNS

This compound is most appropriately used as a core building block in the synthesis of novel pyrazolo[3,4-b]pyridine derivatives aimed at targeting phosphodiesterase 4 (PDE4) for central nervous system (CNS) disorders. The inclusion of its scaffold in PDE4 inhibitor patents provides a strategic starting point for generating new intellectual property in neuroinflammation and depression research [1].

SAR Studies at 5-Amine Position

Due to its unique substitution pattern featuring a free 5-amino group, the compound is ideally suited for SAR studies focused on derivatizing this position. Researchers can systematically modify the amine to explore its impact on biological activity, providing a clear contrast to the more common 4-substituted analogs used in kinase inhibition and adenosine receptor antagonism [2].

Solubility-Enhanced Salt for Pharmacological Studies

For research requiring immediate aqueous compatibility without the need for complex formulation, procurement of the dihydrochloride salt form (CAS 1909308-48-0) is recommended. This form offers enhanced solubility, facilitating its use as a reference compound or starting material in a wide range of in vitro biochemical assays and preliminary in vivo pharmacokinetic studies .

Application

Selection Property

Validation Focus

PDE4 inhibitor library synthesis

5-amine scaffold identity

PDE4 patent scope alignment

SAR derivatization at 5-position

Free amine substitution pattern

Synthetic route compatibility

Aqueous-compatible assay research

Dihydrochloride salt form

Solubility and handling verification

• [1] Pyrazolo [3,4-b] pyridine compounds and their use as PDE4 inhibitors. Japanese Patent JP2007529486A. (2005). View Source
• [2] Smolobochkin, A. V., et al. (2022). Methods for the synthesis of 1H-pyrazolo[3,4-b]pyridine derivatives. Russian Chemical Bulletin, 71(5), 878-884. View Source